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Compound of Interest

Compound Name: N,N-dimethylpyridin-3-amine

Cat. No.: B102484 Get Quote

This technical guide provides a comprehensive overview of 3-Dimethylaminopyridine (3-

DMAP), a substituted pyridine derivative. The document is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis. It covers the

compound's identifiers, physicochemical properties, synthesis protocols, and potential

applications, with a focus on its role as a catalyst and a building block in medicinal chemistry.

Chemical Identifiers and Nomenclature
3-Dimethylaminopyridine is systematically known as N,N-dimethylpyridin-3-amine. It is a

structural isomer of the well-known catalyst 4-Dimethylaminopyridine (4-DMAP). Accurate

identification is crucial for experimental replication and safety.
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Identifier Type Value

CAS Number 18437-57-5[1]

IUPAC Name N,N-dimethylpyridin-3-amine[2]

Molecular Formula C₇H₁₀N₂[2]

SMILES CN(C)c1cnccc1[2]

InChI
InChI=1S/C7H10N2/c1-9(2)7-4-3-5-8-6-7/h3-

6H,1-2H3[2]

InChIKey JEDHEXUPBRMUMB-UHFFFAOYSA-N[2]

Synonyms
3-(Dimethylamino)pyridine, N,N-Dimethyl-3-

pyridinamine, Dimethyl-pyridin-3-yl-amine

Physicochemical Properties
The physicochemical properties of 3-DMAP are essential for its handling, storage, and

application in various chemical reactions. Below is a summary of its key properties.

Property Value

Molecular Weight 122.17 g/mol [2]

Boiling Point 72-76 °C @ 2 mmHg[1]

XLogP3 1.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Topological Polar Surface Area 16.1 Å²

pKa (Conjugate Acid) Data not readily available
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Several synthetic routes to 3-Dimethylaminopyridine have been reported. A common and

effective method involves the reductive amination of 3-aminopyridine.

Experimental Protocol: Reductive Amination of 3-
Aminopyridine
This protocol describes a facile, good-yield synthesis of 3-Dimethylaminopyridine from 3-

aminopyridine using formaldehyde and formic acid.

Materials:

3-Aminopyridine

90% Formic acid

40% Formaldehyde

18N Sodium hydroxide (NaOH)

Benzene

Anhydrous potassium carbonate (K₂CO₃)

Standard laboratory glassware for reaction, extraction, and distillation.

Procedure:

To a solution of 3-aminopyridine (0.2 mole) in 90% formic acid (1 mole), add 40%

formaldehyde (0.6 mole).

Heat the reaction mixture at 100-105 °C for 8 hours. The evolution of carbon dioxide should

be noticeable after approximately 5 minutes.

After heating, cool the mixture and concentrate it to near dryness under vacuum.

Dissolve the residue in distilled water (75 ml) and make the solution basic by the addition of

18N NaOH (50 ml).
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Extract the aqueous layer with benzene (3 x 50 ml).

Combine the organic layers and dry them twice with anhydrous potassium carbonate.

Filter the solution and remove the benzene under vacuum.

Distill the resulting orange oil under vacuum to yield 3-Dimethylaminopyridine.
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Caption: A flowchart illustrating the synthesis of 3-Dimethylaminopyridine.
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Applications in Research and Drug Development
While its isomer, 4-DMAP, is a more widely recognized nucleophilic catalyst, 3-DMAP also

holds potential in organic synthesis and medicinal chemistry.[3] Its utility stems from the

basicity of the pyridine nitrogen and the electron-donating nature of the dimethylamino group.

Catalysis
3-Dimethylaminopyridine can function as a base and a nucleophilic catalyst in various organic

transformations. Although less potent than 4-DMAP due to the position of the dimethylamino

group, it can still be employed in reactions such as:

Acylations and Esterifications: Similar to 4-DMAP, 3-DMAP can catalyze the acylation of

alcohols and amines with acid anhydrides and acyl halides. The mechanism is believed to

involve the formation of a reactive acylpyridinium intermediate.

Oxidation Reactions: In combination with other reagents, DMAP analogues have been

shown to catalyze the selective oxidation of various substrates.[4]
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Caption: A generalized catalytic cycle for DMAP-catalyzed esterification.

Role in Drug Synthesis
The pyridine scaffold is a common motif in many pharmaceutical agents. 3-Aminopyridine and

its derivatives, including 3-DMAP, serve as important building blocks for the synthesis of more

complex molecules with potential biological activity. The dimethylamino group can be a key

pharmacophore or can be further modified to modulate the properties of the final compound.

For instance, DMAP derivatives have been investigated for their antibacterial properties, and

their conjugation with nanoparticles has been shown to enhance their efficacy.

Safety and Handling
3-Dimethylaminopyridine is a hazardous substance and should be handled with appropriate

safety precautions.

Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity, Oral GHS07 H302: Harmful if swallowed.

Acute Toxicity, Dermal GHS07
H312: Harmful in contact with

skin.

Skin Corrosion/Irritation GHS05
H314: Causes severe skin

burns and eye damage.

Acute Toxicity, Inhalation GHS07 H332: Harmful if inhaled.

Specific target organ toxicity GHS07
H335: May cause respiratory

irritation.

Handling and Storage:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents and acids.

First Aid Measures:

If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor/physician.

If on skin (or hair): Remove/take off immediately all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

This technical guide provides a summary of the key information regarding 3-

Dimethylaminopyridine. For more detailed information, researchers are encouraged to consult

the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Dimethylaminopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102484#3-dimethylaminopyridine-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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